Cas no 23077-21-6 (2-(oxan-4-yl)methoxyacetic acid)

• Product Name: 2-(oxan-4-yl)methoxyacetic acid
• CAS No: 23077-21-6
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 6372501
• PubChem ID: 13520951
• Update Time: 2023-12-15

2-(oxan-4-yl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-4-yl)methoxyacetic acid
• 2-[(oxan-4-yl)methoxy]acetic acid
• 2-[(Tetrahydro-2H-pyran-4-yl)methoxy]acetic acid
• Acetic acid, 2-[(tetrahydro-2H-pyran-4-yl)methoxy]-
• AKOS011670908
• SCHEMBL3359434
• 2-((Tetrahydro-2H-pyran-4-yl)methoxy)acetic acid
• 23077-21-6
• CS-0235848
• EN300-1627788

• Inchi： 1S/C8H14O4/c9-8(10)6-12-5-7-1-3-11-4-2-7/h7H,1-6H2,(H,9,10)
• InChI Key： QGYNKVIILMHHAF-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCC1CCOCC1

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 334.9±12.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes